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A 2018 study provides key experimental data on the enantioselective degradation and distribution of

Cyflumetofen in apples, which is central to its dietary risk assessment [1] [2].

Experimental Protocol and Key Findings

The researchers developed a chiral separation method using Ultra-performance Convergence

Chromatography coupled with tandem Mass Spectrometry (UPC²-MS/MS) [1] [2]. The core

methodology is outlined below:
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Apple Sample Collection

Sample Preparation

UPC²-MS/MS Analysis

Data Analysis

Click to download full resolution via product page

The following table summarizes the key quantitative findings from this study:

Assessment Parameter Findings for Cyflumetofen in Apples

| Half-lives of Enantiomers | (-)-form: 22.13 - 22.42 days (+)-form: 22.23 - 23.64 days [1] | | Uneven

Distribution in Apple | Peel: 50% Peduncle: 22% Pomace: 16% [1] [2] | | Method Recovery Rate | 78.3%

to 119.9% [1] | | Relative Standard Deviation (RSD) | Lower than 14.0% [1] | | Long-term Dietary Risk

Conclusion | Consumption of apples does not pose a health risk when used according to good agricultural

practices [1] [2] |

The study concluded that the degradation of the more toxic (-)-enantiomer was only slightly faster than the

(+)-form, and the uneven distribution is a critical factor for risk assessment [1] [2].

Regulatory Status and Broader Risk Assessments

Regulatory bodies have reviewed Cyflumetofen and established tolerance levels (Maximum Residue Levels,

or MRLs) for various crops.
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U.S. Environmental Protection Agency (EPA): The EPA has established numerous tolerances for

Cyflumetofen residues. In its assessments, the EPA concluded that there is a "reasonable certainty
that no harm will result from aggregate exposure" to Cyflumetofen, including for infants and children

[3] [4]. The toxicological profile notes that Cyflumetofen has low acute toxicity but is a skin sensitizer,
with the adrenal gland identified as the primary target organ in animal studies [4].

European Food Safety Authority (EFSA): EFSA has conducted MRL reviews for Cyflumetofen
across the EU. While some data were missing, their assessment indicated that the long-term intake
of residues is unlikely to present a risk to consumer health [5] [6].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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